Chlormephos

• CAS No.: 24934-91-6
• Product Name: Chlormephos
• Molecular Formula: C5H12ClO2PS2
• Molecular Weight: 234.7 g/mol
• IUPAC Name: chloromethylsulfanyl-diethoxy-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C5H12ClO2PS2/c1-3-7-9(10,8-4-2)11-5-6/h3-5H2,1-2H3
• Standard InChIKey: QGTYWWGEWOBMAK-UHFFFAOYSA-N
• Impurities: ... major impurity ethion. /Technical material circa 85%/
• SMILES: CCOP(=S)(OCC)SCCl
• Canonical SMILES: CCOP(=S)(OCC)SCCl
• Boiling Point: 178 to 185 °F at 0.1 mm Hg (EPA, 1998); 81-85 °C at 0.1 mm Hg
• Colorform: Colorless liquid; Pale-colored liquid.
• Density: 1.26 (EPA, 1998); 1.260 at 20 °C; Relative density (water = 1): 1.26
• Flash Point: 100 °C
• Physical Description: Chlormephos is a colorless liquid. Used as a soil insecticide. Not registered as a pesticide in the U.S. (EPA, 1998); COLOURLESS LIQUID.
• Description: Chlormephos is a colorless liquid. Used as a soil insecticide. Not registered as a pesticide in the U.S. (EPA, 1998); Chlormephos is an organic thiophosphate, an organothiophosphate insecticide and an organochlorine insecticide. It has a role as an agrochemical and an EC 3.1.1.7 (acetylcholinesterase) inhibitor.
• Shelf Life: Stable in neutral and weakly acidic media at room temp, but hydrolyzed by dilute acids and alkalis at 30 °C. Rapidly hydrolyzed in alkaline media.
• Solubility: 60 mg/l water at 20 °C; Miscible with most organic solvents; Solubility in water, g/100ml at 20 °C: 0.006 (very poor)
• Synonyms: Dotan(TM), Sherman(TM), S-(Chloromethyl) O,O-diethylphosphorodithioate, S-Chloromethyl-O,O-diethylphosphorothiolothionate
• Vapor Pressure: 0.0056 mm Hg at 86 °F (EPA, 1998); 7.6 Pa at 30 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 32739
• Last Modified: Nov 11 2021